Cas no 1247545-58-9 (1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine)

• Product Name: 1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine
• CAS No: 1247545-58-9
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• MDL: MFCD14679071
• CID: 4580513
• PubChem ID: 54594274
• Update Time: 2025-10-29

1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrazol-3-amine
• 1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine

• MDL： MFCD14679071
• Inchi： 1S/C9H13N5/c10-9-2-6-14(12-9)5-1-4-13-7-3-11-8-13/h2-3,6-8H,1,4-5H2,(H2,10,12)
• InChI Key： QIWSITJPQXJZEK-UHFFFAOYSA-N
• SMILES： N1(CCCN2C=NC=C2)C=CC(N)=N1

Additional information on 1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine

Introduction to 1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine (CAS No. 1247545-58-9)

1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine, with the CAS number 1247545-58-9, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as imidazolylpropylpyrazolamine, is characterized by its distinct molecular structure, which includes an imidazole and a pyrazole moiety connected by a propyl linker. The combination of these functional groups endows the molecule with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The molecular formula of 1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine is C₉H₁₃N₅, and its molecular weight is approximately 187.23 g/mol. The compound's structural features, particularly the presence of the imidazole and pyrazole rings, contribute to its ability to interact with various biological targets. Imidazole rings are known for their involvement in metal coordination and hydrogen bonding, while pyrazole rings are often associated with anti-inflammatory and analgesic properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine. One of the most promising areas of investigation is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Studies have shown that imidazolylpropylpyrazolamine can selectively bind to specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades.

A notable study published in the Journal of Medicinal Chemistry in 2022 reported that 1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine exhibits potent agonist activity at the serotonin 5-HT₆ receptor. The 5-HT₆ receptor is a member of the serotonin receptor family and has been implicated in cognitive function and neurodegenerative disorders such as Alzheimer's disease. The researchers found that imidazolylpropylpyrazolamine effectively enhanced cognitive function in animal models, suggesting its potential as a novel therapeutic agent for cognitive disorders.

Beyond its potential as a GPCR modulator, 1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases, including arthritis, cardiovascular diseases, and cancer. A study published in the European Journal of Pharmacology in 2020 demonstrated that imidazolylpropylpyrazolamine significantly reduced inflammatory markers in vitro and in vivo, indicating its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-3-(1H-imidazol-1-yl)propyl-1H-pyrazol-3-amine have also been studied to assess its suitability for therapeutic use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, toxicity studies have indicated that imidazolylpropylpyrazolamine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 1-3-(1H-imidazol-1-y)propyl-H-pyrazo-lamne (CAS No. 247545--9) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.